4,5-Difluorobenzo[d]thiazol-2-amine

• IUPAC Name: 4,5-difluoro-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C7H4F2N2S/c8-3-1-2-4-6(5(3)9)11-7(10)12-4/h1-2H,(H2,10,11)
• InChI Key: SNFPJGYGBQVSDJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1F)F)N=C(S2)N
• Molecular Formula: C7H4F2N2S
• DSSTOX Substance ID: DTXSID60734112
• Molecular Weight: 186.18 g/mol
• CAS RN: 1175278-16-6

Description

4,5-Difluorobenzo[d]thiazol-2-amine is a compound with the molecular formula C7H4F2N2S. It has an average mass of 186.182 Da and a monoisotopic mass of 186.006332 Da. This compound has been gaining significant attention due to its unique chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzothiazole ring substituted with two fluorine atoms at the 4th and 5th positions. The InChI code for this compound is 1S/C7H4F2N2S/c8-3-1-2-4 (9)6-5 (3)11-7 (10)12-6/h1-2H, (H2,10,11).

Physical And Chemical Properties Analysis

This compound is a solid compound. It has a molecular weight of 186.18 g/mol. The compound should be stored at 4°C and protected from light.

Scientific Research Applications

• Synthesis and Drug Discovery

  • A synthetic protocol using 1,3-dibromo-1,1-difluoro-2-propanone has been developed for the preparation of thiazoles, a category to which 4,5-Difluorobenzo[d]thiazol-2-amine belongs. These thiazoles are significant in drug discovery programs due to their potential biological relevance (Colella et al., 2018).

• Antitumor Activity

  • Certain thiazole derivatives, similar in structure to this compound, have been synthesized and shown to possess antitumor activity. Their crystal structure and interaction with cancer cell lines indicate their potential in cancer therapy (叶姣 et al., 2015).

• Corrosion Inhibition

  • Thiazoles, including those structurally related to this compound, have been studied for their corrosion inhibition properties. This includes applications in protecting metals like iron and copper from corrosion, demonstrating their utility in material science and engineering (Kaya et al., 2016); (Farahati et al., 2019).

• Nucleophilicity and Solvent Effects

  • Studies have explored the nucleophilic reactivity of thiazole derivatives, including compounds similar to this compound, focusing on their interaction with other chemicals. This research is crucial in understanding the chemical properties and reactivity of such compounds (El Guesmi et al., 2020).

• Antimicrobial Properties

  • Schiff bases derived from thiazole compounds have been designed and synthesized to study their biological activities, including antimicrobial properties. This research provides insights into the potential use of thiazoles in developing new antimicrobial agents (Gür et al., 2020).

• Chalcogen-Hydrogen Bonds

  • Investigations into the role of chalcogen-hydrogen bonds in thiazol-2-amines reveal significant insights into the molecular structure and binding characteristics of these compounds, providing a foundation for further chemical and pharmacological research (Mikherdov et al., 2018).

• Photophysical Properties

  • Research into the photophysical properties of thiazoles, including compounds structurally related to this compound, has been conducted. This is significant for applications in materials science, particularly in the development of luminescent materials (Murai et al., 2017).

• Cytotoxicity and Cancer Research

  • Isoxazole derivatives of thiazole compounds have been studied for their cytotoxicity against various cancer cell lines, demonstrating the potential for these compounds in cancer research and treatment (Kumbhare et al., 2014).

Safety and Hazards

The compound is labeled with the signal word “Danger” and has the hazard statement H301. Precautionary statements include P264, P270, P321, P330, P405, and P501.

Synthesis routes and methods

Procedure details

The title compound was prepared following the route for 2-amino-7-fluoro-1,3-benzothiazole from 2,3-difluoroaniline, starting from 2,3,6-trifluoroaniline and conducting the first step at 100° C. for 4 h.